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Compound of Interest

Compound Name: 2-Phenoxynicotinic acid

Cat. No.: B186817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 2-
phenoxynicotinic acid in common laboratory solvents. In the absence of specific quantitative

solubility data for 2-phenoxynicotinic acid in publicly available literature, this document

leverages data from its parent compound, nicotinic acid, to provide a foundational

understanding. Furthermore, it details a general experimental protocol for determining solubility

and summarizes key physicochemical properties to aid researchers in their experimental

design.

Physicochemical Properties of 2-Phenoxynicotinic
Acid
A foundational understanding of a compound's physicochemical properties is crucial for

predicting its solubility behavior. Below is a summary of the key properties of 2-
phenoxynicotinic acid.
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Property Value Source

Molecular Formula C₁₂H₉NO₃ PubChem[1]

Molecular Weight 215.2048 g/mol NIST WebBook[2]

CAS Number 35620-71-4 NIST WebBook[2]

IUPAC Name
2-phenoxypyridine-3-carboxylic

acid
PubChem[1]

Synonyms
2-Phenoxy-3-

pyridinecarboxylic acid
Advanced ChemTech[3]

Surrogate Solubility Data: Nicotinic Acid
As a structural analog, the solubility of nicotinic acid can provide valuable insights into the

potential solubility characteristics of 2-phenoxynicotinic acid. The phenoxy group in 2-
phenoxynicotinic acid will increase its lipophilicity compared to nicotinic acid, suggesting a

potential for higher solubility in less polar organic solvents.

The following table summarizes the mole fraction equilibrium solubility of nicotinic acid in

several common laboratory solvents at various temperatures. This data was determined using

the gravimetric method.[4][5]
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Solvent Temperature (K)
Mole Fraction Solubility
(x10³)

Dimethyl Sulfoxide (DMSO) 283.15 105.1

298.15 163.2

313.15 244.1

333.15 392.5

Ethanol 283.15 23.8

298.15 34.1

313.15 47.9

333.15 71.9

Water 283.15 13.9

298.15 21.1

313.15 31.4

333.15 49.9

Acetone 283.15 1.83

298.15 2.94

313.15 4.63

333.15 8.21

Acetonitrile 283.15 0.38

298.15 0.64

313.15 1.07

333.15 1.98

Diethyl Ether 283.15 0.39

298.15 0.68

313.15 1.15
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333.15 2.21

The data indicates that nicotinic acid has the highest solubility in DMSO, followed by ethanol

and water, with significantly lower solubility in acetone, acetonitrile, and diethyl ether.[4][5]

Experimental Protocol for Solubility Determination
The following is a detailed, generalized protocol for determining the solubility of a solid

compound like 2-phenoxynicotinic acid in various laboratory solvents using the gravimetric

method.[6][7][8]

Objective: To determine the concentration of a saturated solution of the solute in a specific

solvent at a given temperature.

Materials:

2-Phenoxynicotinic acid (solute)

Selected laboratory solvents

Conical flasks with stoppers

Analytical balance

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters)

Pre-weighed evaporation dishes or watch glasses

Drying oven

Pipettes

Procedure:

Preparation of Saturated Solution:
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Add an excess amount of 2-phenoxynicotinic acid to a known volume of the selected

solvent in a conical flask. The presence of undissolved solid is essential to ensure

saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixture for a sufficient period to allow equilibrium to be reached (e.g., 24-48

hours). Periodically check for the continued presence of undissolved solid.

Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the solution to stand undisturbed for a short period to

let the excess solid settle.

Carefully withdraw a known volume (e.g., 10 mL) of the supernatant using a pipette.

Immediately filter the withdrawn sample using a syringe filter to remove any undissolved

microcrystals.

Gravimetric Analysis:

Transfer the filtered saturated solution into a pre-weighed, dry evaporating dish.

Weigh the dish containing the solution to determine the total weight of the solution.

Carefully evaporate the solvent in a drying oven at a temperature below the boiling point of

the solvent and the decomposition temperature of the solute.

Once the solvent is fully evaporated, place the dish in the oven to ensure all residual

solvent is removed.

Cool the dish in a desiccator to room temperature and weigh it.

Repeat the drying and weighing steps until a constant weight is achieved.

Calculation of Solubility:
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Weight of the solute: Subtract the initial weight of the empty dish from the final constant

weight of the dish with the dried solute.

Weight of the solvent: Subtract the weight of the solute and the weight of the empty dish

from the weight of the dish containing the solution.

Solubility Expression: The solubility can be expressed in various units, such as g/100g of

solvent, g/L of solvent, or as a mole fraction.

Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for the experimental determination of

solubility using the gravimetric method.
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Preparation of Saturated Solution

Sampling and Filtration

Gravimetric Analysis

Calculation

Add excess solute to solvent

Equilibrate at constant temperature

Ensure undissolved solid remains

Withdraw supernatant

Filter to remove solids

Weigh filtered solution

Evaporate solvent

Dry to constant weight

Weigh dried solute

Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a solid compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b186817?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
While direct experimental data on the solubility of 2-phenoxynicotinic acid is not readily

available, this technical guide provides a robust framework for researchers to initiate their

investigations. By understanding the physicochemical properties of the compound, leveraging

the solubility data of its parent, nicotinic acid, and employing the detailed experimental protocol,

scientists and drug development professionals can systematically and accurately determine the

solubility profile of 2-phenoxynicotinic acid in various laboratory solvents. This foundational

knowledge is critical for subsequent formulation development and preclinical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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